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Compound of Interest

Compound Name: Tripropyltin laurate

Cat. No.: B14609439

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Tripropyltin laurate (CAS No.
57808-37-4) is not readily available in the public domain. This guide has been compiled using
data from closely related organotin compounds, primarily tripropyltin chloride and tributyltin
derivatives. The toxicological and safety information should be interpreted as representative of
the potential hazards associated with the tripropyltin moiety.

This technical whitepaper provides a comprehensive overview of the material safety
information for Tripropyltin laurate, designed for researchers, scientists, and drug
development professionals. The information is presented to ensure safe handling, storage, and
emergency response.

Chemical and Physical Properties

Limited specific data for Tripropyltin laurate is available. The following table includes
information for related organotin compounds to provide an indication of its properties.
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Property Value Compound Source
Molecular Formula C21H4402Sn Tripropyltin laurate

Molecular Weight 447.28 g/mol Tripropyltin laurate

Appearance Colorless Liquid Tripropyltin chloride [1]
Flash Point 95 °C /203 °F Tripropyltin chloride [1]
Density 1.29 g/cm3 at 20 °C Tripropyltin chloride [2]

Hazard Identification and GHS Classification

Organotin compounds, particularly tri-substituted variants like tripropyltin, are highly toxic.[3]
The hazard classification for Tripropyltin laurate is anticipated to be similar to other toxic
organotin compounds. The GHS classification for the closely related Tributyltin laurate is
provided below.[4]
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Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

H301: Toxic if swallowed[2][4]
[5]

Acute Toxicity, Dermal

4 (Harmful) / 3 (Toxic)

H312: Harmful in contact with
skin[4][5] / H311: Toxic in

contact with skin[2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[2]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2 5]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[4][5]
) o H317: May cause an allergic
Skin Sensitisation 1B _ _
skin reaction[5]
] o H360: May damage fertility or
Reproductive Toxicity 1B )
the unborn child[5]
N o H372: Causes damage to
Specific Target Organ Toxicity
1 organs through prolonged or
(Repeated Exposure)
repeated exposure[4][5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[2][4]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects[2][5]

Toxicological Data

The toxicity of organotin compounds is primarily determined by the number and type of organic

groups attached to the tin atom, with trialkyltin compounds exhibiting high toxicity.[3] The

central nervous system is a key target for organotin compounds.[3][6] Specific quantitative

toxicity data for Tripropyltin laurate is not available. The following table presents data for other

organotin compounds.
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Test Species Route Value Compound Source
Trimethyltin
LD50 Rat Oral 12.6 mg/kg ]
chloride
122 - 349 Tributyltin
LD50 Rat Oral ) [3]
mg/kg chloride
Zebrafish 0.0079 mg/l Tributyltin
LC50 . _ - . [5]
(Danio rerio) (96 h) chloride

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available within the

reviewed safety data sheets. The provided information often references standardized
guidelines, such as OECD Test Guidelines (e.g., OECD 471, 474 for mutagenicity), but does
not include the specific methodologies used in the studies.[5] Accessing the full study reports

would be necessary to obtain detailed experimental procedures.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Handling

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[1][7] Eyewash stations and safety showers must be readily
accessible.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection: Wear impervious protective gloves and clothing to prevent skin contact.[5]
Immediately remove and properly dispose of or decontaminate soiled clothing.[6]

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Hygiene Measures: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or using toilet facilities.[6] Do not eat, drink, or smoke in areas where the
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chemical is handled.[5]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7] The storage
area should be locked up or accessible only to authorized personnel.[2][5]

Spills and Disposal

» Spill Response: In case of a spill, evacuate personnel to a safe area.[1] Avoid breathing
vapors.[1] Soak up the spill with an inert absorbent material (e.g., sand, diatomite) and place
it in a suitable, closed container for disposal.[1] Prevent the material from entering drains or
waterways.[7]

o Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.[6] Do not dispose of it with household garbage.[2]

First Aid and Emergency Response Workflow

Immediate medical attention is required for any overexposure to organotin compounds.[1] The
following diagram outlines the emergency response workflow for various exposure routes.
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Exposure Event

Inhalation Skin Contact Eye Contact

Immedigate First Aid

v A A A
Move to fresh air. Immediately wash skin with soap and water for at least 15 mins. Immediately rinse eyes with plenty of water for at least 15 mins, Rinse mouth.

If not breathing, give artificial respiration. Remove contaminated clothing. liting upper and lower eyelids. Do NOT induce vomiting.

Medical Attention

A A/
L Seek Immediate Medical Attention <
i
i
Show Safety Data Sheet to the doctor in attendance

Click to download full resolution via product page

Caption: Emergency response workflow for Tripropyltin compound exposure.

Ecotoxicity

Organotin compounds are known to be very toxic to aquatic life, with the potential for long-
lasting effects in the aquatic environment.[2][5] They should not be released into the
environment.[7]

This guide underscores the significant hazards associated with Tripropyltin laurate and
related organotin compounds. Strict adherence to safety protocols is essential to minimize
exposure and mitigate risks in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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